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Compound of Interest

Compound Name: Ethyl phenyl sulfide

Cat. No.: B105504 Get Quote

An In-depth Technical Guide to the Safety Data for Ethyl Phenyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for ethyl phenyl
sulfide (CAS No. 622-38-8), also known as (ethylthio)benzene. The information is compiled

from various safety data sheets and chemical databases to assist researchers, scientists, and

drug development professionals in the safe handling and use of this compound.

Chemical and Physical Properties
Ethyl phenyl sulfide is a colorless to pale yellow liquid with a distinct odor.[1] It is

characterized by the presence of an ethyl group and a phenyl group attached to a sulfur atom.

[1] While moderately soluble in organic solvents, it has low solubility in water.[1]

Table 1: Physical and Chemical Properties of Ethyl Phenyl Sulfide
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Property Value Reference

Molecular Formula C8H10S [2][3][4]

Molecular Weight 138.23 g/mol [2][3][4]

Appearance
Colorless to light yellow, clear

liquid
[4][5]

Boiling Point 204-205 °C [6][7][8]

Flash Point 73 °C (163 °F) [7][9]

Density 1.021 g/mL at 25 °C [6][10]

Refractive Index 1.566 (at 20 °C, D-line) [6]

Purity >98.0% (GC) [5]

Hazard Identification and Classification
Ethyl phenyl sulfide is classified as a hazardous chemical.[11] The primary hazards

associated with this compound are its combustibility and its potential to cause irritation to the

skin, eyes, and respiratory system.

Table 2: GHS Hazard Classification for Ethyl Phenyl Sulfide

Hazard Class Category Hazard Statement Reference

Flammable Liquids Category 4
H227: Combustible

liquid
[5][11][12]

Skin Irritation Category 2
H315: Causes skin

irritation
[8][13]

Eye Irritation Category 2
H319: Causes serious

eye irritation
[8]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

Category 3
H335: May cause

respiratory irritation
[8]
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Signal Word: Warning[11][13]

Hazard Pictogram:

Exclamation Mark (GHS07)[8]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety data sheets. Key

recommendations include:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[11] Avoid

breathing dust, fume, gas, mist, vapors, or spray.[8] Wash skin thoroughly after handling.[13]

Wear protective gloves, eye protection, and face protection.[5][13]

Response: If on skin, wash with plenty of water.[5] If skin irritation occurs, get medical

advice/attention.[13] If in eyes, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]

Storage: Store in a well-ventilated place. Keep cool.[5][11]

Disposal: Dispose of contents/container to an approved waste disposal plant.[11][13]

Toxicological Information
The toxicological properties of ethyl phenyl sulfide have not been fully investigated.[11][14]

However, based on its classification, it is known to be an irritant.

Acute Toxicity:

Oral: While specific data for ethyl phenyl sulfide is not readily available, a related

compound, diphenyl sulfide, is classified as harmful if swallowed (Acute toxicity, Oral,

Category 4).[13]

Dermal: No specific data is available.

Inhalation: May cause respiratory irritation.[8]
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Carcinogenicity:

There is no information available to indicate that ethyl phenyl sulfide or any of its components

are carcinogenic.[11][13]

Experimental Protocols for Hazard Determination
The hazard classifications listed in the Safety Data Sheets are typically determined using

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD).

Flash Point Determination
The flash point of a combustible liquid like ethyl phenyl sulfide is likely determined using a

standardized method such as the Pensky-Martens Closed Cup Tester (e.g., ASTM D93) or a

similar method that aligns with international standards. The general workflow involves heating

the sample in a closed cup and introducing an ignition source at regular temperature intervals

to determine the lowest temperature at which the vapors ignite.
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Flash Point Determination Workflow

Start

Prepare Ethyl Phenyl Sulfide Sample

Place Sample in Closed Cup Tester

Heat Sample at a Controlled Rate

Periodically Introduce Ignition Source

Observe for Flash

No Flash

Record Flash Point Temperature

Flash Observed

End

Click to download full resolution via product page

Caption: Workflow for Flash Point Determination.
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In Vitro Skin Irritation Testing (OECD 439)
The skin irritation potential of ethyl phenyl sulfide is likely assessed using an in vitro method

following OECD Guideline 439.[3][5][7][10] This test utilizes a reconstructed human epidermis

(RhE) model to predict the skin irritation potential of a chemical.

The core principle of this method is to assess cell viability in the RhE tissue after exposure to

the test chemical.[3] A reduction in cell viability below a certain threshold indicates that the

substance is an irritant.[7]
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OECD 439: In Vitro Skin Irritation Test Workflow
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Caption: OECD 439 In Vitro Skin Irritation Workflow.
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Acute Eye Irritation/Corrosion Testing (OECD 405)
The potential for ethyl phenyl sulfide to cause serious eye irritation is likely determined based

on data from a study following OECD Guideline 405.[2][6][8][11][13] This test is typically

conducted in vivo using albino rabbits.

The test substance is applied to one eye of the animal, with the other eye serving as a control.

[8] The eyes are then examined for signs of irritation, such as corneal opacity, iritis, and

conjunctival redness and swelling, at specific time points.[8]
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OECD 405: Acute Eye Irritation Test Logical Flow
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Caption: OECD 405 Acute Eye Irritation Logical Flow.
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Signaling Pathways and Mechanism of Toxicity
Currently, there is no specific information available in the public domain detailing the signaling

pathways or the precise molecular mechanisms of toxicity for ethyl phenyl sulfide. The

general classification as an irritant suggests that its mode of action likely involves direct

damage to the cells and tissues it comes into contact with, leading to an inflammatory

response.

For sulfides in general, high concentrations of hydrogen sulfide, a related sulfur-containing

compound, are known to inhibit cytochrome c oxidase, a key enzyme in the mitochondrial

electron transport chain, which can lead to cellular hypoxia and death.[15] However, it is not

known if ethyl phenyl sulfide acts through a similar mechanism. Further research is required

to elucidate the specific toxicological pathways of ethyl phenyl sulfide.

Handling, Storage, and First Aid
Handling:

Use in a well-ventilated area.[11]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[11]

Keep away from ignition sources.[11]

Avoid contact with skin and eyes.[16]

Wash hands thoroughly after handling.[16]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][14]

Keep away from heat, sparks, and flame.[11]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[11][14]

First Aid Measures:
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Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.[11]

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention.[16]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[16]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.[11]

Accidental Release Measures
In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[11]

Absorb the spill with an inert material (e.g., sand, silica gel) and place it in a suitable, closed

container for disposal.[11]

Disposal Considerations
Disposal of ethyl phenyl sulfide must be in accordance with federal, state, and local

environmental control regulations.[11] It is the responsibility of the waste generator to properly

classify the waste.

This guide is intended to provide key safety information for ethyl phenyl sulfide. It is essential

to consult the full Safety Data Sheet (SDS) from the supplier before use and to follow all

institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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